2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acetamide

• IUPAC Name: 2-(4,5-dimethyl-6-oxopyrimidin-1-yl)-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C16H21N5O2S/c1-11-12(2)18-10-21(15(11)23)9-14(22)19-13-3-6-20(7-4-13)16-17-5-8-24-16/h5,8,10,13H,3-4,6-7,9H2,1-2H3,(H,19,22)
• InChI Key: VYLYJZZHJMVTQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN(C1=O)CC(=O)NC2CCN(CC2)C3=NC=CS3)C
• Molecular Formula: C16H21N5O2S
• Molecular Weight: 347.4 g/mol

Description

2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acetamide is a useful research compound. Its molecular formula is C16H21N5O2S and its molecular weight is 347.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Therapeutic Potential

• A study on the synthesis of novel compounds derived from visnaginone and khellinone, including derivatives of pyrimidin-4-yl, highlighted their potential as anti-inflammatory and analgesic agents. These compounds were evaluated for their cyclooxygenase inhibition, analgesic, and anti-inflammatory activities, showing significant results compared to standard drugs (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Another research focused on the synthesis of isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives. These compounds, obtained through cycloaddition reactions, showcased a potential pathway for creating new molecules with possible biological activities (Rahmouni et al., 2014).

• The antimicrobial activity of novel heterocycles incorporating antipyrine moiety was investigated, revealing that synthesized compounds could serve as effective antimicrobial agents against a variety of pathogens. This study underlines the potential of pyrimidin-4-yl derivatives in developing new antimicrobial strategies (Bondock, Rabie, Etman, & Fadda, 2008).

Antimicrobial and Antifungal Activities

• N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives were synthesized and evaluated for their antimicrobial activities, demonstrating more effectiveness against fungi than bacteria. This indicates the importance of structural modifications in enhancing the antimicrobial efficacy of compounds (Mokhtari & Pourabdollah, 2013).

• A study on the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings as starting material revealed their good antibacterial and antifungal activities. This research suggests the versatility of pyrimidin-4-yl derivatives in generating compounds with significant antimicrobial properties (Hossan et al., 2012).